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Compound of Interest

Compound Name: Xylotetraose

Cat. No.: B1631236

For researchers, scientists, and drug development professionals, ensuring a safe and efficient
laboratory environment is paramount. This guide provides essential safety and logistical
information for handling Xylotetraose, a xylooligosaccharide used in various research and
biochemical applications. By adhering to these procedures, you can minimize risks and
streamline your workflow.

Immediate Safety and Handling Protocols

Xylotetraose is a non-hazardous substance, and no special measures are required for
handling. However, adherence to good laboratory practice is essential. In case of accidental
exposure, follow these first-aid measures:

Inhalation: Move to an area with fresh air. If you feel unwell, seek medical attention.[1]

Skin Contact: Wash the affected area with plenty of water.[1]

Eye Contact: As a precautionary measure, rinse the eyes with water.[1]

Ingestion: If you feel unwell, contact a poison control center or a doctor.[1]

Standard personal protective equipment (PPE) is recommended to ensure a safe handling
environment.
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PPE Category

Recommended Equipment

Hand Protection

Protective gloves

Eye/Face Protection

Safety glasses with side-shields

Skin and Body Protection

Lab coat

Respiratory Protection

Not required under normal use conditions. If
dust is generated, a dust mask is

recommended.

Logistical Information: Storage and Disposal

Proper storage and disposal are crucial for maintaining the integrity of Xylotetraose and

ensuring a safe laboratory environment.

Logistical Aspect

Procedure

Store in a dry, well-ventilated place. Keep the

Storage ) )
container tightly closed.
Dispose of contents and container in
accordance with local, regional, national, and
Disposal international regulations. As a non-hazardous

material, it can typically be disposed of as

regular laboratory waste.

Operational Plan for Handling Xylotetraose

Following a systematic workflow ensures consistency and safety in your experiments.
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Figure 1. A step-by-step workflow for the safe handling and disposal of Xylotetraose.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1631236?utm_src=pdf-body-img
https://www.benchchem.com/product/b1631236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Understanding the physical and chemical properties of Xylotetraose is fundamental for its
proper use in research.

Property Value

Molecular Formula C20H34017[2][3]14]1I5]
Molecular Weight 546.5 g/mol [2][3][4][5]
Appearance Powder[3][5]

Purity >95%[3][5]

Solubility Soluble in water[4]
CAS Number 22416-58-6[2][3][4]

By implementing these safety protocols and logistical procedures, you can ensure a secure
and efficient research environment when working with Xylotetraose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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